Cas no 9002-98-6 (Polyethylenimine)

• Product Name: Polyethylenimine
• CAS No: 9002-98-6
• MF: C₂H₅N
• MW: 43.067800283432
• MDL: MFCD00803910
• CID: 94569
• PubChem ID: 125307552
• Update Time: 2026-04-02

Polyethylenimine Chemical and Physical Properties

Names and Identifiers

• POLYETHYLENEIMINE, BRANCHED
• Aziridine,homopolymer
• Ethyleneimine,homopolymer
• polyethylenimine(10,000)
• polyethylenimine(20,000)
• polyethylenimine(35,000)
• polyethylenimine(40,000)
• Ethylene imine polymer solution
• Ethylene imine polymer
• Polyethyleneimine on silica beads
• PolyethyleneiMine
• PEI
• Ethyleneimine Polymer (ca. 30% in Water)
• Aziridine
• ETHYLENEIMINE
• Ethylenimine
• Azacyclopropane
• Dimethyleneimine
• Ethylene imine
• Aziridine, homopolymer
• Dihydroazirene
• Everamine
• Aziran
• Polymin
• Polymine P
• Polymin P
• Polymin FL
• Montrek 6
• Poly(ethylenimine)
• Ethylenimine resins
• Everamine 50T
• Dihydro-1H-azirine
• Everamine 210T
• Montrek PEI 6
• Aziridine homopolymer
• Aethylenimin
• Etilenimina
• Dihydroazirine
• Ethyleenimine
• Epomine 150T
• Aziridin
• Azirane
• Montrek PEI 18
• Epamine 150T
• Tydex 12
• Montrek 1000
• Epomine 1000
• Epo
• PEI-1750
• PEI-2500
• ETHYLENE IMINE POLYMER SOLUTION, 50% IN WATER
• Polyethylenimine
• NS00007110
• NSC134422
• Aethylenimin [German]
• Etilenimina [Italian]
• Epomine P 1000
• PEI 600
• Aziridine;Ethylenimine
• EINECS 205-793-9
• NSC124036
• PEI 100
• AZIRIDINE [IARC]
• RCRA waste no. P054
• Q409141
• PEI 18
• HSDB 540
• ethyleneimine;aziridine;ethylenimine
• Aziridine 100 microg/mL in Methanol
• PEI 1
• 151-56-4
• UN1185
• Dimethylenimine
• NSC-124036
• Aziridin [German]
• P 1000
• MFCD00039669
• STR07159
• PEI 1000
• CS-0058423
• NSC-124035
• ETHYLENEIMINE [HSDB]
• EC 205-793-9
• UN 1185 (Salt/Mix)
• PEI-600
• ENT-50324
• NSC124035
• AZIRIDINE [INCI]
• WLN: /T3MTJ/
• NSC-124034
• InChI=1/C2H5N/c1-2-3-1/h3H,1-2H
• FT-0688199
• Ethyleneimine, inhibited
• AI3-50324
• PEI 6
• CHEMBL540990
• 5-20-01-00003 (Beilstein Handbook Reference)
• Ethyleenimine [Dutch]
• NSC-196335
• CCRIS 296
• UNII-54P5FEX9FH
• NSC196335
• TL 337
• NSC-134422
• 68130-99-4
• 54P5FEX9FH
• BRN 0102380
• Ethyleneimine, inhibited [UN1185] [Poison]
• Dow PEI-18
• PEI 2
• ETHYLENIMINE [MI]
• EI
• PEI 400
• 1H-Azirine, dihydro-
• DTXSID8020599
• FT-0699349
• 9002-98-6
• AKOS005366671
• PEI 12
• 49553-93-7
• CHEBI:30969
• Aziridine (Ethyleneimine), stabilized with 1-2% NaOH
• Polyethylenimine Linear
• RCRA waste number P054
• PEI 1120
• BCP29842
• 68130-98-3
• NSC124034
• Dow PEI-600e
• Dow PEI-6
• M.W. 600,99%
• STL168030
• Polyethylenimine Linear (MW 40000, liquid)
• Polyethylenimine, Linear (MW 25000)
• DA-76977
• Polyethylenimine, Linear (MW 25000, liquid)

• MDL： MFCD00803910
• Inchi： 1S/C2H5N/c1-2-3-1/h3H,1-2H2
• InChI Key： NOWKCMXCCJGMRR-UHFFFAOYSA-N
• SMILES： N1CC1

Computed Properties

• Exact Mass: 43.042199164g/mol
• Monoisotopic Mass: 43.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 21.9
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: A yellowish, amine like slime
• Density: 1.08 g/mL at 25 °C
• Melting Point: 54-59 °C
• Boiling Point: 250 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.454
• PH: pH(50g/l, 25℃) : 10～12
• Solubility: Soluble in toluene, methanol, ethanol, chloroform and xylene. Insoluble in water, alcohol, benzene, ethyl ether and acetone.
• Water Partition Coefficient: Soluble in water.
• LogP: -0.36
• Sensitiveness: Hygroscopic
• Color/Form: 50 wt. % in H2O
• Vapor Pressure: 9 mmHg ( 20 °C)
• Solubility: Soluble in water, toluene, xylene and ethanol, insoluble in petroleum ether and toluene.

Polyethylenimine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 22-43-51/53
• Safety Instruction： 36/37-61
• FLUKA BRAND F CODES：10-34
• RTECS：TQ7917000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Polyethylenimine

Professional Introduction to Polyethylenimine (CAS No. 9002-98-6)

Polyethylenimine (PEI), with the chemical formula CAS No. 9002-98-6, is a widely recognized and extensively studied polymer in the field of chemistry and biomedicine. This cationic polymer has garnered significant attention due to its unique properties and diverse applications, particularly in drug delivery systems, gene therapy, and biomedical research. The high molecular weight and strong cationic nature of PEI make it an excellent candidate for various biomedical applications, including the complexation of nucleic acids and the enhancement of cellular uptake.

The versatility of Polyethylenimine stems from its well-defined structure and tunable properties. It is a linear polymer composed of ethylene units with amine groups at each carbon atom, resulting in a highly reactive and functional material. The cationic charge of PEI allows it to interact effectively with negatively charged biomolecules such as DNA and RNA, facilitating their delivery into cells. This property has been exploited in numerous research studies aiming to develop efficient non-viral gene delivery vectors.

In recent years, advancements in nanotechnology have further expanded the applications of PEI. Researchers have developed novel PEI-based nanoparticles that can encapsulate therapeutic agents, improving their stability and bioavailability. These nanoparticles can be tailored to target specific cells or tissues, enhancing the precision of drug delivery. For instance, studies have shown that PEI-functionalized liposomes can effectively deliver siRNA molecules into cancer cells, inhibiting the expression of target genes and promoting apoptosis.

The role of Polyethylenimine in drug development has been further highlighted by its use in combination therapies. By forming stable complexes with nucleic acids, PEI can enhance the efficacy of gene-based therapies while minimizing off-target effects. This has opened up new avenues for treating genetic disorders and cancers. Additionally, the ability of PEI to modify the surface properties of nanoparticles has led to improved pharmacokinetics and reduced immunogenicity, making it a valuable tool in personalized medicine.

Recent research has also explored the potential of PEI in tissue engineering and regenerative medicine. Its biocompatibility and ability to promote cell adhesion make it an ideal candidate for creating scaffolds that support tissue growth. Studies have demonstrated that PEI-based hydrogels can effectively mimic natural extracellular matrices, providing a supportive environment for cell proliferation and differentiation. This has significant implications for applications such as wound healing and organ regeneration.

The environmental impact of using Polyethylenimine has also been a focus of recent studies. Researchers are working on developing more sustainable production methods that minimize waste and reduce energy consumption. Additionally, efforts are being made to create biodegradable forms of PEI that can be safely absorbed by the body after completing their therapeutic function. These innovations aim to address concerns about long-term accumulation and potential toxicity associated with synthetic polymers.

Another emerging application of PEI is in the field of diagnostics. Its ability to bind to specific biomolecules makes it useful for developing biosensors that can detect disease markers with high sensitivity. For example, PEI-functionalized microarrays have been used to identify genetic mutations associated with various diseases, enabling early diagnosis and personalized treatment plans. This underscores the broad utility of PEI across multiple domains of biomedicine.

The future prospects for Polyethylenimine are promising, with ongoing research focusing on expanding its applications and improving its performance characteristics. Innovations in polymer chemistry are expected to yield new derivatives of PEI with enhanced functionalities, such as targeted drug release mechanisms and improved biocompatibility. As our understanding of biological systems continues to grow, the role of PEI in advancing biomedical technologies is likely to become even more significant.